1,4,5-Naphthalenetriamine, N,N,N',N',N'',N''-hexamethyl-

• CAS No.: 199342-43-3
• Molecular Formula: C16H23N3
• Molecular Weight: 257.37 g/mol
• IUPAC Name: 1-N,1-N,4-N,4-N,5-N,5-N-hexamethylnaphthalene-1,4,5-triamine
• InChI: InChI=1S/C16H23N3/c1-17(2)13-10-11-15(19(5)6)16-12(13)8-7-9-14(16)18(3)4/h7-11H,1-6H3
• InChI Key: WNNRWYQNBICHKL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C2C=CC=C(C2=C(C=C1)N(C)C)N(C)C

Description

1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- is an organic compound with the molecular formula C16H23N3. It is characterized by its aromatic structure, which includes multiple bonds, six-membered rings, and tertiary amines

Preparation Methods

The synthesis of 1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- involves several steps. Typically, the synthetic route includes the methylation of naphthalenetriamine derivatives under specific reaction conditions. Industrial production methods may involve the use of catalysts and controlled environments to ensure high yield and purity .

Chemical Reactions Analysis

1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of nitro derivatives.

Reduction: Reduction reactions can convert nitro derivatives back to amines.

Substitution: The aromatic nature of the compound allows for electrophilic and nucleophilic substitution reactions, often resulting in the formation of substituted naphthalenetriamine derivatives.

Scientific Research Applications

1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- exerts its effects involves interactions with molecular targets such as enzymes and receptors. The pathways involved may include signal transduction and metabolic processes, depending on the specific application and derivative being studied.

Comparison with Similar Compounds

1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- can be compared with other similar compounds such as:

1,4,5-Naphthalenetriamine: Lacks the hexamethyl substitution, resulting in different chemical properties and reactivity.

Naphthalene derivatives: These compounds share the aromatic naphthalene core but differ in their functional groups, leading to varied applications and reactivity.

The uniqueness of 1,4,5-Naphthalenetriamine, N,N,N’,N’,N’‘,N’'-hexamethyl- lies in its specific substitution pattern, which imparts distinct chemical and physical properties, making it valuable for targeted research and industrial applications.